Lithium fluoride
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Research and production processes requiring a non-hygroscopic, high-melting fluoride often face failures when substituting with LiCl or NaF. Lithium fluoride solves this with 845°C melting point, VUV transparency to 105 nm, and electrochemical stability up to 6.4 V. Key advantages: • Enables molten salt reactor coolants (FLiBe/FLiNaK) and high-temp fluxes for Al/Mg brazing. • Forms stable SEI layers in Li-ion batteries, extending cycle life. • Provides unmatched optical windows for VUV spectroscopy and lithography. Supplied in ≥99.9% purity with reliable global logistics.
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solubility
0.27 G SOL IN 100 ML WATER @ 18 °C; INSOL IN ALCOHOL; SOL IN HYDROGEN FLUORIDE
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Lithium fluoride (LiF) is a white, crystalline inorganic salt distinguished from other lithium halides by its high melting point of 845 °C, exceptional thermal stability, and uniquely low solubility in water. Its wide optical transmission window, extending from the vacuum ultraviolet (VUV) into the infrared region, and its large electrochemical stability window are critical performance attributes. These properties make LiF a non-interchangeable component in applications requiring high-temperature processability and chemical inertness, such as in molten salt systems, specialized optics, and as a flux for metallurgy and ceramics.
Research Fit
References
- [1] LITHIUM FLUORIDE - Ataman Chemicals
- [2] What Makes Lithium Fluoride an Essential Material in Modern Industry?
- [5] Lithium Fluoride – Chivine
- [7] Wang, J., et al. "The intrinsic behavior of lithium fluoride in solid electrolyte interphases on lithium." Proceedings of the National Academy of Sciences 116.51 (2019): 25437-25445.
Direct substitution of Lithium Fluoride with other halides like Lithium Chloride (LiCl) or other fluorides like Sodium Fluoride (NaF) frequently leads to process failure or suboptimal performance. For instance, the extremely low water solubility of LiF (~0.13 g/100 mL) contrasts sharply with the hygroscopic and highly soluble nature of LiCl, making LiF uniquely suitable for applications requiring minimal moisture absorption and stability in non-aqueous systems. Furthermore, its high lattice energy results in a significantly higher melting point (845 °C) compared to LiCl (613 °C), a critical differentiator for its use as a high-temperature flux or molten salt component where thermal stability is paramount. Swapping LiF for alternatives without re-engineering the process can compromise thermal resilience, electrochemical stability, and handling protocols.
Substitution Risk
Replacing LiF with MgF₂ or CaF₂ in VUV optical systems may result in complete opacity below 116 nm, making short-wavelength experiments impractical.
Substituting CaF₂ or CaSO₄ for LiF in accredited dosimetry introduces photon-energy-dependent correction factors, increasing measurement uncertainty.
Selecting KF or CsF for applications requiring extreme chemical insolubility may shift performance away from specification; LiF remains the low-solubility candidate.
Superior Thermal Stability for High-Temperature Processing
Lithium Fluoride exhibits a significantly higher melting point compared to other lithium halides, a direct consequence of its high lattice energy. This property is essential for its function as a stable component in high-temperature applications such as molten salt reactors and metallurgical fluxes.
| Evidence Dimension | Melting Point (°C) |
| Target Compound Data | 845 °C (LiF) |
| Comparator Or Baseline | LiCl: ~610 °C; NaF: 993 °C |
| Quantified Difference | ~235 °C higher than LiCl |
| Conditions | Standard atmospheric pressure |
This thermal robustness allows LiF to maintain structural and chemical integrity in extreme temperature environments where LiCl would have already melted, ensuring process stability.
Low Water Solubility for Process Control
Unlike other lithium halides, Lithium Fluoride is only slightly soluble in water. This property is crucial for applications where moisture control is critical, preventing the hygroscopic clumping and degradation seen with highly soluble salts like LiCl. Its poor solubility in common organic solvents like alcohol further differentiates its process compatibility.
| Evidence Dimension | Solubility in Water (g/100 mL at 20-25°C) |
| Target Compound Data | ~0.13 g/100 mL (LiF) |
| Comparator Or Baseline | LiCl: ~83 g/100 mL |
| Quantified Difference | Over 600 times less soluble than LiCl |
| Conditions | Aqueous solution at room temperature |
The low solubility simplifies handling, reduces clumping issues in humid environments, and makes LiF a preferred choice for non-aqueous processes or as a stable, water-insoluble lithium source.
Widest Electrochemical Stability Window for Batteries
Lithium fluoride is a critical component of stable Solid Electrolyte Interphase (SEI) layers in lithium batteries due to its exceptionally wide electrochemical stability window and low solubility in organic electrolytes. This stability prevents unwanted side reactions at the electrode surface, particularly at high voltages, which is a common failure mechanism for other materials. The formation of a LiF-rich SEI is directly linked to improved cycle life and safety in high-performance batteries.
| Evidence Dimension | Electrochemical Stability Window (vs. Li/Li+) |
| Target Compound Data | 0 to 6.4 V (LiF) |
| Comparator Or Baseline | Typical carbonate electrolytes and other SEI components which decompose at lower voltages. |
| Quantified Difference | Significantly wider than common organic solvents and other halide decomposition products. |
| Conditions | Typical lithium-ion battery operating environment. |
This wide stability window makes LiF essential for forming a robust protective layer on anodes, enabling stable operation of high-voltage batteries and extending their cycle life.
Unmatched VUV Optical Transparency
Lithium Fluoride possesses the widest optical transmission range of any common material, extending further into the vacuum ultraviolet (VUV) region than other fluoride optics like Magnesium Fluoride (MgF2) and Calcium Fluoride (CaF2). Its ability to transmit light at wavelengths as low as 105 nm makes it indispensable for VUV and deep UV applications where other materials are opaque.
| Evidence Dimension | Short Wavelength Transmission Cutoff (nm) |
| Target Compound Data | ~105 nm (LiF) |
| Comparator Or Baseline | MgF2: ~110-120 nm; CaF2: ~140 nm |
| Quantified Difference | Transmits at wavelengths 5-35 nm shorter than common alternatives. |
| Conditions | High-purity single crystal optics |
For applications in VUV spectroscopy, excimer lasers, and space-based instrumentation, LiF is often the only viable material for manufacturing lenses, prisms, and windows.
Fluxing Agent for Welding, Brazing, and Ceramics
Due to its high melting point and ability to dissolve metal oxides, LiF is a primary component in fluxes for welding, brazing, and soldering, particularly for aluminum and magnesium. In ceramics and enamels, it lowers the melting point of glazes while improving thermal shock and chemical resistance, a role where its thermal stability is a key advantage over lower-melting-point halides.
Molten Salt Component in Nuclear and Energy Storage
The exceptional thermal and chemical stability of LiF makes it a cornerstone component of eutectic fluoride salt mixtures (e.g., FLiBe, FLiNaK) used as coolants and fuel carriers in molten salt reactors and for thermal energy storage. Its high melting point contributes to the high operating temperatures of these systems, which cannot be achieved with less stable salts like LiCl.
Enabling High-Voltage Battery SEI Layers
As a precursor or additive in electrolytes, LiF is used to form a stable, protective Solid Electrolyte Interphase (SEI) on battery anodes. Its wide electrochemical stability window (up to 6.4 V) is critical for preventing electrolyte decomposition in high-voltage cathode systems, directly contributing to longer cycle life and improved battery safety.
VUV and Deep UV Optical Components
Given its unparalleled transmission down to ~105 nm, LiF is the material of choice for fabricating windows, lenses, and prisms for systems operating in the vacuum ultraviolet spectrum. This includes applications in spectroscopy, semiconductor lithography, and specialized laser systems where substitutes like MgF2 or CaF2 do not provide the required short-wavelength transparency.
Application Fit Matrix
References
- [1] LITHIUM FLUORIDE - Ataman Chemicals
- [2] What Makes Lithium Fluoride an Essential Material in Modern Industry?
- [5] Lithium Fluoride – Chivine
- [6] Molten Salts – Heat transfer of the future. Linseis.
- [7] Wang, J., et al. "The intrinsic behavior of lithium fluoride in solid electrolyte interphases on lithium." Proceedings of the National Academy of Sciences 116.51 (2019): 25437-25445.
- [9] Liu, X., et al. "Probing the heterogeneous nature of LiF in solid–electrolyte interphases." Nature Nanotechnology 18.1 (2023): 60-67.
- [10] Li, Y., et al. "Formation Mechanism and Regulation of LiF in a Solid Electrolyte Interphase on Graphite Anodes in Carbonate Electrolytes." The Journal of Physical Chemistry C 127.24 (2023): 11503-11511.
- [15] Cheng, B., et al. "Modeling LiF and FLiBe Molten Salts with Robust Neural Network Interatomic Potential." The Journal of Physical Chemistry B 125.21 (2021): 5763-5773.
- [18] Lithium Fluoride vs. Magnesium Fluoride in Optical Lenses. PatSnap.
Physical Description
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Fine white powder
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GHS Hazard Statements
H301 (100%): Toxic if swallowed [Danger Acute toxicity, oral];
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
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Acute Toxic;Irritant
Other CAS
14885-65-5
17409-87-9
7789-24-4
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Wikipedia
Biological Half Life
...AFTER ORAL DOSES TO HUMAN SUBJECTS...THE TERMINAL ELIMINATION T/2 IS ABOUT 22 HR. /LITHIUM/
... The clinical features and pharmacokinetics of 22 lithium overdoses are described. Effectiveness of different treatment regimens regarding elimination of lithium is discussed. Origin of overdose was due to deliberate poisoning or precipitated by concomitant diseases, coadministration of drugs, or combination of both. Treatment included supportive care, diuretics (15/22), hemodialysis (HD; 9/22), and mechanical ventilation (3/22). Severity of lithium intoxication was classified in 50% as I degrees, in 41% as II degrees, and in 9% as III degrees according to Hansen and Amdisen. Renal impairment on admission was diagnosed in 82% of the patients. Half-life of lithium in serum was 3.5 +/- 0.8 hr during the first HD, and 29 +/- 14 and 29 +/- 6 hr during therapy with diuretics or supportive treatment, respectively. Lithium clearance during HD was 160 +/- 15 mL/min, and renal clearance during HD or treatment with diuretics was approximately 20 and 15 +/- 9 mL/min, respectively. Renal lithium clearance was not influenced by HD therapy. There was no difference regarding half-life and clearance between the group that had an unspecific treatment or the group treated with diuretics. ... /Lithium NOS/
The usual elimination half-life is 12 to 27 hr, but it may rise to nearly 60 hr if renal excretion is compromised. /Li+/
Methods of Manufacturing
Reaction of hydrofluoric acid with lithium carbonate.
Reaction of lithium carbonate or hydroxide and hydrofluoric acid
General Manufacturing Information
Lithium fluoride (LiF): ACTIVE
Lithium fluoride (Li(HF2)): INACTIVE
Lithium fluoride (6LiF): ACTIVE
Lithium fluoride (7LiF): INACTIVE
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